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Compound of Interest

Compound Name: D(+)-Raffinose pentahydrate

Cat. No.: B15602998

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of D(+)-Raffinose
pentahydrate in water and other common solvents. The information is intended to support
research, development, and formulation activities where this trisaccharide is utilized.

Introduction to D(+)-Raffinose Pentahydrate

D(+)-Raffinose pentahydrate is a non-reducing trisaccharide composed of galactose, glucose,
and fructose moieties. It is naturally found in a variety of plants and is used in various
applications, including as a cryoprotectant, a component in cell culture media, and a functional
food ingredient. A thorough understanding of its solubility is critical for its effective use in these
and other applications.

Solubility of D(+)-Raffinose Pentahydrate

The solubility of a compound is a fundamental physicochemical property that dictates its
behavior in solution and is crucial for a wide range of applications, from designing drug delivery
systems to optimizing biochemical assays.

Aqueous Solubility

D(+)-Raffinose pentahydrate is freely soluble in water. The solubility is temperature-
dependent, generally increasing with a rise in temperature. While a comprehensive dataset
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detailing solubility across a wide range of temperatures is not readily available in the literature,
the following table summarizes the available quantitative data.

Temperature (°C) Solubility ( g/100 mL) Reference
20 14.3 [1](2]

Not Specified 10

Not Specified 5 [31[41[5][6]
Not Specified 3.33 [7]

It is important to note that different sources report varying solubilities without always specifying
the temperature, which may contribute to the observed discrepancies. For precise applications,
it is recommended to determine the solubility under the specific conditions of the experiment.

Solubility in Other Solvents

The solubility of D(+)-Raffinose pentahydrate in various organic and other solvents is
summarized in the table below. This information is critical for applications that require non-
agueous solvent systems or for purification processes.

Solvent Solubility Reference
Dimethyl Sulfoxide (DMSO) ~20 mg/mL [8]
Dimethylformamide (DMF) ~15 mg/mL [8]
Ethanol ~0.1 mg/mL [8]
Pyridine Soluble 9]

Phosphate Buffered Saline

~1 mg/mL [8]
(PBS, pH 7.2)

Experimental Protocol for Solubility Determination

A reliable and reproducible method for determining the solubility of a solid such as D(+)-
Raffinose pentahydrate is essential for accurate research and development. The gravimetric
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method is a widely used and robust technique for this purpose.

Principle of the Gravimetric Method

The gravimetric method involves preparing a saturated solution of the solute in the solvent of
interest at a controlled temperature. A known volume or mass of the saturated solution is then
carefully evaporated to dryness, and the mass of the remaining solute is determined. From
these measurements, the solubility can be calculated.

Materials and Equipment

+ D(+)-Raffinose pentahydrate

e Solvent of interest (e.g., deionized water, ethanol)
e Analytical balance (accurate to at least 0.1 mg)

e Thermostatic water bath or incubator

 Vials or flasks with secure closures

o Magnetic stirrer and stir bars

o Syringe filters (e.g., 0.22 um pore size)

e Pipettes

e Pre-weighed evaporation dishes or vials

e Oven or vacuum desiccator

Detailed Experimental Procedure

o Preparation of the Saturated Solution:

o Add an excess amount of D(+)-Raffinose pentahydrate to a known volume of the solvent
in a vial or flask. The presence of undissolved solid is necessary to ensure saturation.

o Seal the container to prevent solvent evaporation.
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o Place the container in a thermostatic water bath set to the desired temperature.

o Stir the mixture vigorously using a magnetic stirrer for a sufficient period to reach
equilibrium. The time required to reach equilibrium should be determined empirically, but a
minimum of 24 hours is often recommended.

o Sample Withdrawal and Filtration:
o Once equilibrium is reached, allow the undissolved solid to settle.

o Carefully withdraw a known volume of the supernatant using a pre-warmed pipette to
avoid crystallization upon cooling.

o Immediately filter the withdrawn sample through a syringe filter, also pre-warmed to the
experimental temperature, into a pre-weighed, clean, and dry evaporation dish. This step
is crucial to remove any undissolved microcrystals.

o Evaporation and Weighing:

[e]

Accurately weigh the evaporation dish containing the filtered saturated solution.

o Place the evaporation dish in an oven at a temperature sufficient to evaporate the solvent
without degrading the solute (e.g., 60-80°C for water). Alternatively, a vacuum desiccator
can be used.

o Continue the drying process until a constant weight is achieved, indicating that all the
solvent has been removed.

o Allow the dish to cool to room temperature in a desiccator to prevent moisture absorption
before re-weighing.

» Calculation of Solubility:

o Calculate the mass of the dissolved solid by subtracting the initial mass of the empty
evaporation dish from the final mass of the dish with the dried solute.

o Calculate the mass of the solvent by subtracting the mass of the dissolved solid from the
mass of the saturated solution.
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o Express the solubility in the desired units, such as g/100 mL or mg/mL.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the gravimetric determination of solubility.

Click to download full resolution via product page

Gravimetric Solubility Determination Workflow

Conclusion

This technical guide provides essential solubility data and a detailed experimental protocol for
D(+)-Raffinose pentahydrate. The presented information is intended to be a valuable
resource for researchers, scientists, and drug development professionals, enabling them to
effectively utilize this versatile trisaccharide in their work. For applications requiring high
precision, it is always recommended to experimentally verify the solubility under the specific
conditions of use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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